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For Researchers, Scientists, and Drug Development Professionals

Introduction

Choline geranate (CAGE) is a deep eutectic solvent (DES) or ionic liquid (IL) that has emerged
as a significant enabling excipient in pharmaceutical sciences. Synthesized from Generally
Recognized as Safe (GRAS) components, choline bicarbonate and geranic acid, CAGE is
noted for its biocompatibility and versatile applications.[1][2] Its primary utility lies in enhancing
the delivery of a wide range of therapeutic molecules, from small molecules to large biologics,
across physiological barriers.[3][4] Furthermore, CAGE possesses inherent antimicrobial
properties, making it a valuable component in formulations targeting infections.[2] This
document provides a comprehensive protocol for the synthesis of choline geranate, its
physicochemical properties, and key applications in research and drug development.

Physicochemical Properties of Choline Geranate
(1:2 Molar Ratio)

The following table summarizes the key quantitative data for CAGE prepared at a 1:2 molar
ratio of choline bicarbonate to geranic acid.
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Property Value Reference
Molecular Weight 440.32 g/mol [2]

Density (at 25 °C) 0.989 + 0.001 g/mL [2]
Viscosity 569 + 19 mPa:s [2]
Conductivity 13.79 £ 0.28 mS/m [2]
Diffusion Coefficient 2.2 x 10712 m?/s [2]

pH ~8.5

Experimental Protocol: Synthesis of Choline
Geranate (1:2 Molar Ratio)

This protocol details the synthesis of choline geranate via a salt metathesis reaction.

Materials and Equipment

e Geranic acid (=85%)

e Choline bicarbonate solution (80% in water)
e Round bottom flask (250 mL)

e Magnetic stirrer and stir bar

o Water bath

» Rotary evaporator

e Vacuum oven

e Analytical balance

Karl Fischer titrator (for water content measurement)

Safety and Handling
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» Geranic Acid: Causes skin and eye irritation. May cause respiratory irritation. Wear protective
gloves, clothing, and eye/face protection.[4]

e Choline Bicarbonate: An irritant.[5] Handle in a well-ventilated area and wear appropriate
personal protective equipment.

e The synthesis should be performed in a fume hood.

Procedure

e Reactant Preparation:
o In a 250 mL round bottom flask, weigh 39.58 g (0.2350 mol) of geranic acid.

o In a separate container, weigh 18.72 g (0.1133 mol) of choline bicarbonate solution (80%).
This corresponds to a 1:2 molar ratio of choline bicarbonate to geranic acid.

o Reaction:

o Place the round bottom flask containing geranic acid in a water bath set to approximately
27°C and begin stirring with a magnetic stir bar.[6]

o Slowly add the choline bicarbonate solution dropwise to the geranic acid while maintaining
constant stirring.

o The reaction will produce carbon dioxide gas, which drives the reaction to completion.[6]

o Continue the reaction for approximately 8 hours at 27°C, or until the evolution of CO:2
ceases.[6]

e Purification:
o After the reaction is complete, remove the bulk of the water using a rotary evaporator.

o Transfer the resulting viscous liquid to a vacuum oven and dry for an extended period to
further reduce the water content.

o Characterization and Storage:
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o Measure the final water content using Karl Fischer titration. The resulting deep eutectic
solvent should have a water content of approximately 13%.

o Confirm the chemical structure using techniques such as FTIR and NMR spectroscopy.
o Store the final product in a tightly sealed container in a cool, dry place.
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Caption: Workflow for the synthesis of Choline Geranate (CAGE).
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Proposed Mechanism of Action: Antimicrobial Activity

While CAGE does not have a classical signaling pathway, its antimicrobial mechanism involves
direct interaction with and disruption of bacterial cell membranes.
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Caption: Proposed mechanism of CAGE's antimicrobial action.

Applications in Research and Drug Development

Choline geranate is a versatile tool in pharmaceutical research and development with several
key applications:

o Transdermal Drug Delivery: CAGE has been shown to enhance the permeation of both
hydrophilic and hydrophobic drugs through the skin.[2][3]

o Oral Drug Delivery: It can improve the oral bioavailability of poorly soluble drugs.[2][3]
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e Antimicrobial Formulations: Its inherent broad-spectrum antimicrobial activity makes it
suitable for developing novel antiseptics and treating topical infections.[2][7]

 Biologic Stabilization: CAGE has demonstrated the ability to stabilize proteins and other
biologics, potentially extending their shelf-life and efficacy.[8]

Conclusion

The synthesis of choline geranate is a straightforward process that yields a highly versatile and
biocompatible deep eutectic solvent. Its unique physicochemical properties and multifaceted
applications in drug delivery and antimicrobial formulations make it a valuable tool for
researchers, scientists, and drug development professionals. The protocols and data presented
here provide a solid foundation for the synthesis, characterization, and application of this
promising pharmaceutical excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

o 2. fishersci.com [fishersci.com]

o 3. GERANIC ACID - Safety Data Sheet [chemicalbook.com]

e 4. chemicalbull.com [chemicalbull.com]

e 5. Choline bicarbonate - Hazardous Agents | Haz-Map [haz-map.com]
e 6. assets.thermofisher.com [assets.thermofisher.com]

e 7. An overview of biomedical applications of choline geranate (CAGE): a major breakthrough
in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

e 8. Research Portal [scholarship.miami.edu]

 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of Choline
Geranate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243311#protocol-for-synthesizing-choline-geranate]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA18750&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9468656/
https://scholarship.miami.edu/esploro/outputs/journalArticle/CholineGeranate-Deep-Eutectic-Solvent-Improves-Stability/991031757799202976
https://www.benchchem.com/product/b1243311?utm_src=pdf-body
https://www.benchchem.com/product/b1243311?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/msds/78-73-9.html
https://www.fishersci.com/store/msds?partNumber=AAA18750&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/geranic-acid.htm
https://www.chemicalbull.com/images/product/MSDS-1758867152.pdf
https://haz-map.com/Agents/19566
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18750~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2016:05:54~~Geranic%20acid~~
https://pmc.ncbi.nlm.nih.gov/articles/PMC9468656/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9468656/
https://scholarship.miami.edu/esploro/outputs/journalArticle/CholineGeranate-Deep-Eutectic-Solvent-Improves-Stability/991031757799202976
https://www.benchchem.com/product/b1243311#protocol-for-synthesizing-choline-geranate
https://www.benchchem.com/product/b1243311#protocol-for-synthesizing-choline-geranate
https://www.benchchem.com/product/b1243311#protocol-for-synthesizing-choline-geranate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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